Cas no 2138078-96-1 (7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid)

• Product Name: 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid
• CAS No: 2138078-96-1
• CID: 4640638
• PubChem ID: 132354029
• Update Time: 2025-06-11

7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-[(tert-butoxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid
• 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid

Additional information on 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid

Introduction to 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid (CAS No. 2138078-96-1)

The compound 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid, identified by its CAS number 2138078-96-1, represents a significant advancement in the field of medicinal chemistry. This sophisticated molecule belongs to the benzoxazepine class, a scaffold renowned for its pharmacological versatility and potential therapeutic applications. The structural features of this compound, particularly the presence of a bromine substituent at the 7-position and a tert-butoxycarbonyl (Boc) protecting group at the 4-position, make it a valuable intermediate in the synthesis of biologically active agents.

Benzoxazepines are heterocyclic compounds that have garnered considerable attention due to their diverse biological activities. They exhibit properties such as anticonvulsant, anxiolytic, and antidepressant effects, making them promising candidates for the development of novel therapeutic drugs. The specific modifications in 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid enhance its utility as a building block in drug design. The Boc group provides stability and protection during synthetic processes, while the bromine atom offers a reactive site for further functionalization.

Recent research in medicinal chemistry has highlighted the importance of benzoxazepine derivatives in addressing neurological and psychiatric disorders. Studies have demonstrated that structural modifications within this class can modulate receptor binding affinities and pharmacokinetic profiles. The compound 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid has been explored in several preclinical studies for its potential to interact with serotonin receptors, which are implicated in mood regulation and cognitive function.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Boc group at the 4-position is particularly critical, as it prevents unwanted side reactions during subsequent synthetic steps. Additionally, the bromine substituent at the 7-position allows for selective modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are essential for introducing aryl or heteroaryl groups into the benzoxazepine core, expanding the compound's pharmacological potential.

In recent years, there has been growing interest in developing novel benzoxazepine derivatives with enhanced bioavailability and reduced toxicity. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further investigation. The compound 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid has been subjected to virtual screening to assess its binding affinity to various protein targets. Preliminary results suggest that it may interact with enzymes involved in inflammation and pain signaling pathways.

The tert-butoxycarbonyl group not only provides stability during synthesis but also influences the solubility and metabolic stability of the final drug candidates. This feature is particularly important for oral administration routes where poor solubility can limit bioavailability. Researchers have been exploring strategies to optimize solubility while maintaining pharmacological efficacy. One approach involves replacing the Boc group with alternative protecting groups that offer similar stability but improved solubility characteristics.

Another area of investigation has focused on exploring the metabolic fate of benzoxazepine derivatives using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy techniques. Understanding how these compounds are metabolized in vivo is crucial for predicting their duration of action and potential side effects. The structural complexity of 7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid presents unique challenges but also opportunities for discovering novel metabolic pathways.

The role of computational chemistry in designing and optimizing benzoxazepine-based drugs cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how these compounds interact with biological targets at an atomic level. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and optimize molecular properties before conducting expensive experimental trials.

In conclusion,7-bromo-4-(tert-butoxy)carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid (CAS No. 2138078-96-1) represents a promising candidate for further development in medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting neurological and psychiatric disorders. Continued research into its pharmacological properties will likely yield significant advancements in treating conditions such as depression and anxiety.